Cas no 104774-86-9 (3-(3-Fluorophenyl)propan-1-amine)

3-(3-Fluorophenyl)propan-1-amine is a fluorinated aromatic amine with a propylamine side chain, offering versatile utility in organic synthesis and pharmaceutical research. The fluorine substituent enhances its electronic properties, making it a valuable intermediate for designing bioactive compounds, particularly in CNS-targeted drug development. Its stable structure and reactivity with electrophiles enable efficient derivatization, while the amine group facilitates further functionalization via amidation or reductive amination. The compound’s well-defined purity and consistent performance ensure reproducibility in research applications. Suitable for use under controlled conditions, it is commonly employed in the synthesis of fluorinated analogs for structure-activity relationship (SAR) studies.
3-(3-Fluorophenyl)propan-1-amine structure
104774-86-9 structure
Product Name:3-(3-Fluorophenyl)propan-1-amine
CAS No:104774-86-9
MF:C9H12FN
MW:153.196685791016
CID:858457
PubChem ID:22669080
Update Time:2025-06-07

3-(3-Fluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Fluorophenyl)propan-1-amine
    • 3-Fluoro-benzenepropanaMine
    • Benzenepropanamine, 3-fluoro-
    • MDL: MFCD07374077
    • Inchi: 1S/C9H12FN/c10-9-5-1-3-8(7-9)4-2-6-11/h1,3,5,7H,2,4,6,11H2
    • InChI Key: ADUXAXYDDGXYJJ-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)CCCN

Computed Properties

  • Exact Mass: 153.09546
  • Monoisotopic Mass: 153.095377549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 216.3±23.0 °C at 760 mmHg
  • Flash Point: 94.3±10.5 °C
  • PSA: 26.02
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

3-(3-Fluorophenyl)propan-1-amine Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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